(4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide

• Molecular Formula: C13H19BrN2O3S
• Molecular Weight: 363.27 g/mol
• IUPAC Name: 1-(4-bromophenyl)-N-(2-morpholin-4-ylethyl)methanesulfonamide
• InChI: InChI=1S/C13H19BrN2O3S/c14-13-3-1-12(2-4-13)11-20(17,18)15-5-6-16-7-9-19-10-8-16/h1-4,15H,5-11H2
• InChI Key: LACUAEJNJAAUFN-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNS(=O)(=O)CC2=CC=C(C=C2)Br

Description

(4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide, also known as BEM, is a chemical compound that belongs to the sulfonamide class of compounds. BEM is a white crystalline powder that is soluble in water and organic solvents. It has been used in various scientific research studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is an enzyme that is overexpressed in various types of cancer cells and plays a crucial role in tumor growth and progression. (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide inhibits the activity of CA IX, which leads to the suppression of tumor growth.
Biochemical and Physiological Effects:
(4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce the viability of cancer cells. (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide has also been found to exhibit antiviral and antimicrobial properties.

Advantages and Limitations for Lab Experiments

The advantages of using (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide in lab experiments include its unique properties, potential applications in medicinal chemistry, and its ability to inhibit the activity of CA IX. However, the limitations of using (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide in lab experiments include its potential toxicity and its limited solubility in certain solvents.

Future Directions

There are several future directions for the use of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide in scientific research studies. One potential direction is the development of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide derivatives with improved solubility and reduced toxicity. Another potential direction is the investigation of the potential use of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide in combination with other anticancer drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanisms underlying the antiviral and antimicrobial properties of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide.

Synthesis Methods

The synthesis of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide involves the reaction of 4-bromobenzene with N-(2-hydroxyethyl)morpholine in the presence of methanesulfonyl chloride. This reaction results in the formation of (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide as a white crystalline powder.

Scientific Research Applications

(4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide has been extensively used in scientific research studies due to its potential applications in the field of medicinal chemistry. It has been found to exhibit anticancer, antiviral, and antimicrobial properties. (4-bromophenyl)-N-(2-morpholinoethyl)methanesulfonamide has also been used as a potential drug candidate for the treatment of various diseases such as prostate cancer, breast cancer, and HIV.